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Compound of Interest

Compound Name: Sucrose 4,6-methyl orthoester

Cat. No.: B1140661 Get Quote

CAS Number: 116015-72-6

This technical guide provides a comprehensive overview of Sucrose 4,6-methyl orthoester, a
key derivative of sucrose utilized in synthetic carbohydrate chemistry. Aimed at researchers,

scientists, and professionals in drug development, this document details the compound's

physicochemical properties, synthesis protocols, and its significant applications, with a focus on

its role as a versatile intermediate.

Physicochemical Properties
Sucrose 4,6-methyl orthoester is a white, solid sugar derivative that is soluble in water,

methanol, and acetone.[1] As a cyclic orthoester, it serves as a protective group for the 4- and

6-hydroxyl groups of the glucose moiety in sucrose. This protection renders the molecule more

stable in certain acidic conditions and at high temperatures compared to unprotected sucrose.

[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1140661?utm_src=pdf-interest
https://www.benchchem.com/product/b1140661?utm_src=pdf-body
https://www.benchchem.com/product/b1140661?utm_src=pdf-body
https://www.semanticscholar.org/paper/Complete-Assignment-of-the-1H-and-13C-NMR-Spectra-a-Jung-Kim/dc03dcc1e397b3b658e31eda29b44a4c13d922e4
https://www.semanticscholar.org/paper/Complete-Assignment-of-the-1H-and-13C-NMR-Spectra-a-Jung-Kim/dc03dcc1e397b3b658e31eda29b44a4c13d922e4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140661?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 116015-72-6 [2]

Molecular Formula C₁₅H₂₆O₁₂ [2]

Molecular Weight 398.36 g/mol [2]

Synonyms

beta-D-Fructofuranosyl 4,6-O-

(1-methoxyethylidene)-alpha-

D-glucopyranoside,

(4aR,6R,7R,8R,8aS)-6-

(((2S,3S,4S,5R)-3,4-dihydroxy-

2,5-

bis(hydroxymethyl)tetrahydrofu

ran-2-yl)oxy)-2-methoxy-2-

methylhexahydropyrano[3,2-d]

[3][4]dioxine-7,8-diol

Appearance White solid [1]

Solubility
Soluble in water, methanol,

and acetone
[1]

Synthesis of Sucrose 4,6-methyl orthoester
The synthesis of Sucrose 4,6-methyl orthoester is primarily achieved through the reaction of

sucrose with a trialkyl orthoester, such as trimethyl orthoacetate, in the presence of an acid

catalyst.[5] Another effective method involves the reaction of sucrose with a ketene acetal.[3]

These methods selectively protect the 4- and 6-hydroxyl groups of the glucose unit.

Experimental Protocol: Synthesis via Trialkyl Orthoester
This protocol is adapted from established patent literature.[5]

Materials:

Sucrose

Dimethylformamide (DMF)
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Trimethyl orthoacetate

p-toluenesulfonic acid (catalytic amount)

Ion exchange resin (e.g., Amberlite IRA93(OH⁻))

Procedure:

Dissolve sucrose in dimethylformamide.

Add trimethyl orthoacetate (approximately 1.5 molar equivalent) to the solution.

Introduce a catalytic amount of p-toluenesulfonic acid to initiate the reaction.

Stir the mixture at ambient temperature. The reaction is typically complete within one hour.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, neutralize the solution using an ion exchange resin.

Filter the mixture to remove the resin.

Evaporate the filtrate under vacuum to obtain Sucrose 4,6-methyl orthoester as a clear,

colorless syrup.

Key Applications in Synthetic Chemistry
The primary application of Sucrose 4,6-methyl orthoester is as a crucial intermediate in the

synthesis of other sucrose derivatives, most notably sucralose.[5] It also serves as a valuable

tool in glycobiology research and as a reference standard in analytical chemistry.[3]

Intermediate in Sucralose Synthesis
Sucrose 4,6-methyl orthoester is a key precursor in the production of sucrose-6-esters, which

are then chlorinated to produce sucralose.[5] The orthoester group selectively protects the 4-

and 6-positions, allowing for targeted modification of other hydroxyl groups.

The workflow for the synthesis of sucrose-6-acetate from Sucrose 4,6-methyl orthoester
involves a mild acidic hydrolysis step. This hydrolysis cleaves the orthoester ring to yield a
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mixture of sucrose 4-acetate and sucrose 6-acetate. Subsequent treatment with a base

isomerizes the 4-acetate to the desired 6-acetate.

Sucrose Sucrose 4,6-methyl
orthoester

  + Trimethyl orthoacetate
  Acid Catalyst Mild Acidic

Hydrolysis
Mixture of Sucrose

4-acetate and 6-acetate
Base Treatment
(Isomerization) Sucrose-6-acetate
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Workflow for the synthesis of Sucrose-6-acetate.

Role in Glycobiology and as a Reference Standard
In the field of glycobiology, which involves the study of the structure, synthesis, and biology of

sugars, Sucrose 4,6-methyl orthoester is utilized as a biochemical reagent.[3] Its defined

structure and purity also make it suitable for use as an impurity reference standard in analytical

method development and validation for products such as sucralose.[6]

Hydrolysis and Further Reactions
The hydrolysis of the orthoester is a critical step in its application as an intermediate.

Orthoesters are readily hydrolyzed under mild aqueous acidic conditions to form an ester and

alcohols.[5] In the case of Sucrose 4,6-methyl orthoester, this yields a mixture of the 4- and

6-monoesters of sucrose.

Sucrose 4,6-methyl
orthoester Protonation Carbocation

Intermediate
Loss of Methanol Nucleophilic Attack

by Water
Sucrose 4-acetate &
Sucrose 6-acetate

Ring Opening

Click to download full resolution via product page

Simplified hydrolysis pathway of Sucrose 4,6-methyl orthoester.

Analytical Characterization
The characterization of Sucrose 4,6-methyl orthoester and its reaction products is typically

performed using standard analytical techniques in organic chemistry.
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Thin-Layer Chromatography (TLC): Used for monitoring the progress of the synthesis and

separation of products.

High-Performance Liquid Chromatography (HPLC): For the quantitative analysis of reaction

mixtures, particularly for separating the isomeric monoesters of sucrose.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the

structural elucidation of the orthoester and its derivatives.

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

patterns, confirming the identity of the synthesized compounds. While specific fragmentation

data for this exact compound is not readily available in public literature, the mass spectrum

of its hexaacetate derivative has been used for structural confirmation.

Conclusion
Sucrose 4,6-methyl orthoester is a pivotal molecule in synthetic carbohydrate chemistry. Its

ability to selectively protect the 4- and 6-hydroxyl groups of sucrose in a stable yet readily

cleavable manner makes it an invaluable intermediate, particularly in the industrial synthesis of

sucralose. For researchers in drug development and glycobiology, understanding the synthesis

and reactivity of this compound opens avenues for the creation of novel carbohydrate-based

molecules and analytical standards. The detailed protocols and reaction pathways provided in

this guide serve as a foundational resource for the practical application and further

investigation of Sucrose 4,6-methyl orthoester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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